Cas no 1858210-42-0 (4-(1,4-Dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid)

• Product name: 4-(1,4-Dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1858210-42-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5702588
• PubChem ID: 127020562

4-(1,4-Dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(1,4-dimethyl-1H-pyrazol-5-yl)-
• 4-(1,4-Dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylicacid
• 1858210-42-0
• EN300-1456108
• 4-(1,4-Dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H15N3O2/c1-6-3-12-13(2)9(6)7-4-11-5-8(7)10(14)15/h3,7-8,11H,4-5H2,1-2H3,(H,14,15)
• InChI Key： OHTPDUUIZIKHRI-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1=C(C)C=NN1C)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų
• XLogP3: -2.7

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 424.0±45.0 °C(Predicted)
• pka: 3.70±0.40(Predicted)

Additional information on 4-(1,4-Dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid

4-(1,4-Dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid: A Comprehensive Overview

The compound 4-(1,4-Dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid, identified by the CAS number 1858210-42-0, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyrrolidine ring substituted with a pyrazole moiety and a carboxylic acid group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of this compound in drug discovery. The pyrrolidine ring, a five-membered amine-containing structure, is known for its ability to form hydrogen bonds, which is crucial in pharmaceutical applications. The presence of the pyrazole group further enhances the molecule's stability and bioavailability. Researchers have explored its potential as a lead compound in developing new drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases.

The synthesis of 4-(1,4-Dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid involves a multi-step process that includes nucleophilic substitution and cyclization reactions. These steps are optimized to ensure high yield and purity. The carboxylic acid group can be functionalized to create derivatives with enhanced pharmacokinetic properties. For instance, esterification or amidation of the carboxylic acid group can improve the compound's solubility and absorption in biological systems.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Recent advancements in green chemistry have also explored its role in developing eco-friendly synthetic routes, reducing the environmental impact of chemical manufacturing processes.

The structural versatility of 4-(1,4-Dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid has led to its investigation in polymer chemistry. By incorporating this compound into polymer networks, researchers have developed materials with improved mechanical properties and thermal stability. These materials find applications in advanced composites and high-performance polymers used in aerospace and automotive industries.

From an analytical standpoint, modern spectroscopic techniques such as NMR and IR have been employed to characterize this compound thoroughly. These analyses confirm the molecule's structural integrity and provide insights into its electronic properties. Computational chemistry methods have also been utilized to predict its reactivity and interaction with biological systems, aiding in the design of more effective drug candidates.

In conclusion, 4-(1,4-Dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a key player in future innovations within organic chemistry and related fields.